Cas no 2138040-00-1 (2-(2-bromo-3-fluorophenyl)-2-methylpropanal)

• Product Name: 2-(2-bromo-3-fluorophenyl)-2-methylpropanal
• CAS No: 2138040-00-1
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 6148817
• PubChem ID: 165777646
• Update Time: 2025-06-11

2-(2-bromo-3-fluorophenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-fluorophenyl)-2-methylpropanal
• 2138040-00-1
• EN300-1141694

• Inchi： 1S/C10H10BrFO/c1-10(2,6-13)7-4-3-5-8(12)9(7)11/h3-6H,1-2H3
• InChI Key： QHBXSKKXCPQWFQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C=O)(C)C)F

Computed Properties

• Exact Mass: 243.98991g/mol
• Monoisotopic Mass: 243.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2-bromo-3-fluorophenyl)-2-methylpropanal

Introduction to 2-(2-bromo-3-fluorophenyl)-2-methylpropanal (CAS No. 2138040-00-1) and Its Emerging Applications in Chemical Biology

2-(2-bromo-3-fluorophenyl)-2-methylpropanal, identified by the CAS number 2138040-00-1, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This aldehyde derivative features a brominated and fluorinated aromatic ring coupled with an isobutyl group, making it a valuable scaffold for the development of novel bioactive molecules.

The compound's molecular structure, characterized by the presence of both bromine and fluorine substituents, imparts distinct electronic and steric effects that can be exploited in medicinal chemistry. The bromo group introduces a reactive site for further functionalization, while the fluorine atom enhances metabolic stability and binding affinity in biological targets. These features make 2-(2-bromo-3-fluorophenyl)-2-methylpropanal an attractive building block for designing small-molecule inhibitors, modulators, and probes.

In recent years, there has been a surge in research focusing on the development of fluorinated aromatic compounds due to their potential in improving drug efficacy and pharmacokinetic profiles. The incorporation of fluorine into pharmaceuticals has been well-documented to enhance lipophilicity, reduce metabolic clearance, and increase binding interactions with biological targets. Similarly, the bromo substituent offers opportunities for selective cross-coupling reactions, enabling the synthesis of complex derivatives with tailored biological activities.

One of the most compelling applications of 2-(2-bromo-3-fluorophenyl)-2-methylpropanal lies in its utility as a precursor for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them prime targets for therapeutic intervention. The aldehyde functionality in this compound allows for facile derivatization into kinase inhibitors by reacting with amines or hydrazines to form Schiff bases or hydrazones. These modifications have been explored in several studies aiming to develop novel anticancer agents.

Recent advancements in computational chemistry have further highlighted the potential of 2-(2-bromo-3-fluorophenyl)-2-methylpropanal as a lead compound. Molecular docking simulations have demonstrated its high binding affinity to various kinases, including tyrosine kinases and serine/threonine kinases. The combination of bromo and fluorine substituents is predicted to enhance interactions with key residues in the kinase active site, leading to potent inhibition of enzyme activity.

Another promising area of research involves the use of 2-(2-bromo-3-fluorophenyl)-2-methylpropanal in the development of probes for protein-protein interaction studies. Aldehydes are well-known for their ability to react with nucleophilic residues such as cysteine thiols, allowing for covalent labeling of target proteins. The presence of both bromine and fluorine atoms provides additional handles for further chemical modifications, enabling the design of multivalent probes that enhance specificity and stability.

The compound's utility extends beyond kinase inhibition and protein interaction studies. Researchers have also explored its potential in developing antiviral agents. The structural features of 2-(2-bromo-3-fluorophenyl)-2-methylpropanal make it a suitable candidate for targeting viral proteases and polymerases. By modifying the aldehyde group or introducing additional substituents, chemists can generate derivatives with enhanced antiviral activity against a range of pathogens.

In conclusion, 2-(2-bromo-3-fluorophenyl)-2-methylpropanal (CAS No. 2138040-00-1) represents a promising scaffold for the development of bioactive molecules across multiple therapeutic areas. Its unique structural features, including the presence of both bromine and fluorine substituents, make it an ideal candidate for further chemical exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and molecular biology.